Cas no 116850-62-5 (1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-)
116850-62-5 structure
Product Name:1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
CAS No:116850-62-5
MF:C9H8FN3S
MW:209.243323326111
CID:197850
PubChem ID:3088007
Update Time:2025-04-19
1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
- 1H-1,2,4-triazole, 5-(4-fluorophenyl)-3-(methylthio)-
- 5-(4-fluorophenyl)-3-methylsulfanyl-1H-1,2,4-triazole
- 3-(4-Fluorophenyl)-5-(methylthio)-1H-1,2,4-triazole
- CHEMBL27931
- DTXSID80151549
- SCHEMBL17541739
- 116850-62-5
- 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-5-(methylthio)-
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- Inchi: 1S/C9H8FN3S/c1-14-9-11-8(12-13-9)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,12,13)
- InChI Key: XGIQPISRUKLECF-UHFFFAOYSA-N
- SMILES: S(C)C1=NNC(C2C=CC(=CC=2)F)=N1
Computed Properties
- Exact Mass: 209.04244
- Monoisotopic Mass: 209.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 394.8°Cat760mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.631
- PSA: 41.57
1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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